Cas no 21278-58-0 (Benzene,2-chloro-4-nitro-1-(4-phenoxybutoxy)-)
21278-58-0 structure
Product Name:Benzene,2-chloro-4-nitro-1-(4-phenoxybutoxy)-
CAS No:21278-58-0
MF:C16H16ClNO4
MW:321.755543708801
CID:291179
PubChem ID:308992
Update Time:2025-04-19
Benzene,2-chloro-4-nitro-1-(4-phenoxybutoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,2-chloro-4-nitro-1-(4-phenoxybutoxy)-
- 2-chloro-4-nitro-1-(4-phenoxybutoxy)benzene
- (2-Chlor-4-nitro-phenyl)-4-phenoxy-butyl-aether
- AC1L7E3F
- NSC211127
- 21278-58-0
- DTXSID20309103
- NSC-211127
-
- Inchi: 1S/C16H16ClNO4/c17-15-12-13(18(19)20)8-9-16(15)22-11-5-4-10-21-14-6-2-1-3-7-14/h1-3,6-9,12H,4-5,10-11H2
- InChI Key: PUAPTJIKESNLFV-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1OCCCCOC1C=CC=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 321.07688
- Monoisotopic Mass: 321.0767857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 64.3Ų
Experimental Properties
- PSA: 61.6
- LogP: 5.00940
Benzene,2-chloro-4-nitro-1-(4-phenoxybutoxy)- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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